2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine

• IUPAC Name: 2-[4-methyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]pyrazine
• InChI: InChI=1S/C16H15N5S/c1-21-15(14-12-17-9-10-18-14)19-20-16(21)22-11-5-8-13-6-3-2-4-7-13/h2-10,12H,11H2,1H3/b8-5+
• InChI Key: XZTORESXYKRJHH-VMPITWQZSA-N
• Canonical SMILES: CN1C(=NN=C1SCC=CC2=CC=CC=C2)C3=NC=CN=C3
• Isomeric SMILES: CN1C(=NN=C1SC/C=C/C2=CC=CC=C2)C3=NC=CN=C3
• Molecular Formula: C16H15N5S
• Molecular Weight: 309.4 g/mol

Description

2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine is not fully understood. However, studies have suggested that it may inhibit the growth of microorganisms and cancer cells by interfering with their DNA replication and cell division.
Biochemical and Physiological Effects:
Studies have shown that 2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine has a low toxicity profile and does not cause significant harm to normal cells. It has been found to induce apoptosis in cancer cells and inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine in lab experiments is its low toxicity profile, which makes it a safer alternative to other chemicals. However, its solubility in water is limited, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine. One potential area of research is its use as a fluorescent probe for the detection of metal ions. Another area of research is its potential use in the development of new antimicrobial and anticancer drugs. Further studies are also needed to fully understand its mechanism of action and to identify any potential side effects.
In conclusion, 2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine is a promising chemical compound with potential applications in various fields of science. Its low toxicity profile and potential for use in the development of new drugs make it an important area of research for the future.

Scientific Research Applications

2-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyrazine has been extensively studied for its potential applications in various fields of science. It has been found to have antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.